Cas no 175278-46-3 (2-(Cyclohexylthio)-5-nitrobenzaldehyde)

• Product Name: 2-(Cyclohexylthio)-5-nitrobenzaldehyde
• CAS No: 175278-46-3
• MF: C₁₃H₁₅NO₃S
• MW: 265.328102350235
• MDL: MFCD00084990
• CID: 133765
• PubChem ID: 2801622
• Update Time: 2025-04-19

2-(Cyclohexylthio)-5-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-(cyclohexylthio)-5-nitro-
• 2-(Cyclohexylsulfanyl)-5-nitrobenzenecarbaldehyde
• 2-(Cyclohexylthio)-5-nitrobenzaldehyde
• 2-cyclohexylsulfanyl-5-nitrobenzaldehyde
• 2-(cyclohexylsulfanyl)-5-nitrobenzaldehyde
• TIMTEC-BB SBB002347
• SCHEMBL6926453
• A812062
• JS-009C
• J-506341
• DTXSID00384291
• AKOS005073090
• 2-cyclohexylthio-5-nitrobenzaldehyde
• 175278-46-3
• MFCD00084990
• FT-0608765
• BENZALDEHYDE,2-(CYCLOHEXYLTHIO)-5-NITRO-
• 2-cyclohexylsulfanyl-5-nitro-benzaldehyde
• G64248
• DB-044210

• MDL： MFCD00084990
• Inchi： 1S/C13H15NO3S/c15-9-10-8-11(14(16)17)6-7-13(10)18-12-4-2-1-3-5-12/h6-9,12H,1-5H2
• InChI Key： KKPVOEAECFNQNB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1C=O)[N+](=O)[O-])C1CCCCC1

Computed Properties

• Exact Mass: 265.07700
• Monoisotopic Mass: 265.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 88.2Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 416.2°Cat760mmHg
• Flash Point: 205.5°C
• Refractive Index: 1.598
• PSA: 88.19000
• LogP: 4.35530

2-(Cyclohexylthio)-5-nitrobenzaldehyde Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrobenzaldehydes